Cas no 478078-70-5 (4-(4-tert-butylbenzoyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrrole-2-carboxamide)

4-(4-tert-Butylbenzoyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrrole-2-carboxamide is a specialized organic compound featuring a pyrrole-2-carboxamide core functionalized with a 4-tert-butylbenzoyl group and a 4-methoxyphenylmethyl substituent. This structure confers unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The tert-butyl group enhances lipophilicity, while the methoxybenzyl moiety may influence binding affinity in receptor-targeted applications. Its well-defined synthetic pathway allows for high purity and reproducibility, critical for structure-activity relationship studies. The compound’s stability under standard conditions facilitates handling and storage. Potential applications include intermediate use in drug discovery or as a scaffold for developing bioactive molecules with tailored interactions. Analytical characterization is supported by standard techniques (HPLC, NMR, MS).
4-(4-tert-butylbenzoyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrrole-2-carboxamide structure
478078-70-5 structure
Product Name:4-(4-tert-butylbenzoyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrrole-2-carboxamide
CAS No:478078-70-5
MF:
MW:
CID:4653623
Update Time:2025-06-14

4-(4-tert-butylbenzoyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-(4-tert-butylbenzoyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrrole-2-carboxamide

4-(4-tert-butylbenzoyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrrole-2-carboxamide Pricemore >>

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Additional information on 4-(4-tert-butylbenzoyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrrole-2-carboxamide

Comprehensive Overview of 4-(4-tert-butylbenzoyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrrole-2-carboxamide (CAS No. 478078-70-5)

4-(4-tert-butylbenzoyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrrole-2-carboxamide (CAS No. 478078-70-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrole-2-carboxamide derivative is characterized by its unique molecular structure, which includes a tert-butylbenzoyl group and a methoxyphenylmethyl moiety. These functional groups contribute to its potential applications in drug discovery and material science, making it a subject of interest for researchers and industry professionals alike.

The compound's CAS number 478078-70-5 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its IUPAC name reflects the precise arrangement of atoms, highlighting the tert-butyl and methoxy substituents that influence its physicochemical properties. Recent studies have explored its role as a kinase inhibitor or ligand in medicinal chemistry, aligning with the growing demand for targeted therapies in oncology and inflammatory diseases.

In the context of current trends, 4-(4-tert-butylbenzoyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrrole-2-carboxamide is often discussed alongside small molecule drug development and structure-activity relationship (SAR) optimization. Researchers frequently search for synthetic routes or patent literature related to this compound, underscoring its commercial and academic relevance. Its solubility, stability, and bioavailability are also key parameters investigated in preclinical studies.

From an industrial perspective, the compound's scalable synthesis and purity standards are critical for large-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 478078-70-5, ensuring compliance with Good Manufacturing Practices (GMP). Additionally, its potential as a intermediate in the synthesis of more complex molecules has been explored, particularly in the development of biologically active compounds.

Environmental and safety considerations are equally important when handling 4-(4-tert-butylbenzoyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrrole-2-carboxamide. While not classified as hazardous, proper laboratory protocols must be followed to minimize exposure. The compound's degradation pathways and ecotoxicological profile are areas of ongoing research, reflecting the broader emphasis on green chemistry and sustainable practices.

In summary, CAS No. 478078-70-5 represents a versatile chemical entity with multifaceted applications. Its molecular design and functional groups offer ample opportunities for innovation, whether in pharmaceutical formulations or agrochemical solutions. As the scientific community continues to unravel its potential, this compound remains a valuable asset in the toolkit of modern chemists and researchers.

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